(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(furan-2-yl)methanone

• IUPAC Name: furan-2-yl-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C11H12N4O2/c16-11(10-2-1-3-17-10)14-4-9(5-14)6-15-8-12-7-13-15/h1-3,7-9H,4-6H2
• InChI Key: QEIVMMXYVMNBOX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CO2)CN3C=NC=N3
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(furan-2-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the azetidinone class of compounds and has been studied for its ability to modulate various physiological and biochemical processes.

Mechanism of Action

Target of Action

Compounds containing the 1,2,4-triazole moiety have been known to interact with various enzymes and receptors, including carbonic anhydrase and HDAC2 .

Mode of Action

It’s worth noting that 1,2,4-triazole derivatives have been reported to bind to the iron in the heme moiety of cyp-450 . The carbonyl group in the compound could potentially form hydrogen bonds, enhancing its interaction with its targets .

Biochemical Pathways

1,2,4-triazole derivatives have been associated with diverse pharmacological activities, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

The solubility of a compound in dmso and dmf, as seen in similar compounds , can influence its absorption and distribution in the body.

Result of Action

1,2,4-triazole derivatives have been associated with diverse pharmacological activities such as analgesic, antiasthematic, diuretic, antihypertensive, and antiinflammatory properties .

Advantages and Limitations for Lab Experiments

One advantage of using (3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(furan-2-yl)methanone in lab experiments is its potential therapeutic applications. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

1. Further studies are needed to fully understand the mechanism of action of (3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(furan-2-yl)methanone.
2. Investigate its potential as a therapeutic agent for various diseases.
3. Develop more efficient synthesis methods for this compound.
4. Explore the potential of this compound as a drug delivery system.
5. Investigate the potential of this compound in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of (3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(furan-2-yl)methanone involves the reaction of 2-furylcarbinol with 1-(azidomethyl)-1H-1,2,4-triazole in the presence of a base. The resulting intermediate is then treated with chloroacetyl chloride to form the final product.

Scientific Research Applications

(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(furan-2-yl)methanone has been studied for its potential therapeutic applications in various fields of medicine. Some of the areas of research include cancer, inflammation, and neurological disorders.